Cas no 1926-94-9 (Dexamethasone pivalate)

• Product Name: Dexamethasone pivalate
• CAS No: 1926-94-9
• MF: C₃₇H₅₃FO₈
• MW: 644.810335874558
• CID: 838494
• Update Time: 2025-04-19

Dexamethasone pivalate Chemical and Physical Properties

Names and Identifiers

• Dexamethasone pivalate
• dexamethasone 21-pivalate
• (11beta,16alpha)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl 2,2-dimethylpropanoate
• DXMpivalate
• dexamethasone trimethyl acetate
• Dexamethasone 21-trimethylacetate
• 9-Fluoro-11β,17-dihydroxy-16α-methyl-3,20-dioxopregna-1,4-dien-21-yl 2,2-dimethylpropanoate
• Pregna-1,4-diene-3,20-dione, 21-(2,2-dimethyl-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11.beta.,16.alpha.)-
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dimethylpropanoate
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] 2,2-dimethylpropanoate
• 2,2-dimethylpropionic acid [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-3-keto-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-keto-ethyl] ester

• Inchi： 1S/C37H53FO8/c1-21-17-25-24-14-13-22-18-23(39)15-16-34(22,11)36(24,38)27(45-29(42)32(5,6)7)19-35(25,12)37(21,46-30(43)33(8,9)10)26(40)20-44-28(41)31(2,3)4/h15-16,18,21,24-25,27H,13-14,17,19-20H2,1-12H3/t21-,24+,25+,27+,34+,35+,36+,37+/m1/s1
• InChI Key： IXTGMZAUEVMYGC-OCPYQSASSA-N
• SMILES： [C@@]1(OC(=O)C(C)(C)C)(C(=O)COC(=O)C(C)(C)C)[C@H](C)C[C@@]2([H])[C@]3([H])CCC4=CC(=O)C=C[C@]4(C)[C@@]3(F)[C@@H](OC(=O)C(C)(C)C)C[C@]12C

Computed Properties

• Exact Mass: 476.25751

Experimental Properties

• PSA: 100.9